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Compound of Interest

Compound Name: 6-Aminoundecane

Cat. No.: B1267033

Essential safety protocols and logistical plans are critical for the safe handling and disposal of
6-Aminoundecane in research and development settings. This guide provides immediate,
procedural, and step-by-step guidance to ensure the safety of laboratory personnel and the
integrity of experimental workflows.

Immediate Safety and Hazard Information

6-Aminoundecane is a corrosive chemical that can cause severe skin burns and serious eye
damage.[1][2][3] Understanding its hazard profile is the first step in safe handling.

Hazard Classification GHS Code Description

i . o Causes severe skin burns and
Skin Corrosion/Irritation H314
eye damage.[1][2][3]

Serious Eye Damage/Eye Ha18 Causes serious eye damage.
Irritation [1][2][3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when working with 6-Aminoundecane. The
following table outlines the required equipment.
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Body Part

Required PPE

Rationale

Eyes and Face

Chemical splash goggles and

a face shield.

To protect against splashes
that can cause serious eye
damage.[4]

Chemical-resistant gloves

To prevent skin contact and
severe burns. The selection of

glove material should be

Hands o )

(e.g., Nitrile, Neoprene). based on chemical
compatibility and breakthrough
time.[5]

Bod Chemical-resistant laboratory To protect the skin from
ody

coat or apron.

accidental spills.

Respiratory

Use in a well-ventilated area or

under a chemical fume hood.

To avoid inhalation of any

potential vapors or mists.

Feet

Closed-toe shoes.

To protect feet from spills.

Operational Plan for Handling 6-Aminoundecane

A systematic approach to handling 6-Aminoundecane minimizes risks. The following workflow

outlines the key steps from preparation to the conclusion of the experimental procedure.

© 2025 BenchChem. All rights reserved. 2/5

Tech Support


https://www.ehs.iastate.edu/chemical-handling-and-storage
https://becky.ee/useful-articles/chemical-resistance-table-for-gloves/?lang=en
https://www.benchchem.com/product/b1267033?utm_src=pdf-body
https://www.benchchem.com/product/b1267033?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Workflow for Handling 6-Aminoundecane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1267033#personal-protective-equipment-for-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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